Cas no 98146-68-0 (1-Bromo-3,4-benzophenanthrene)
1-Bromo-3,4-benzophenanthrene is a brominated polycyclic aromatic hydrocarbon (PAH) derivative with significant utility in organic synthesis and materials science. Its rigid, planar structure and bromine substituent make it a valuable intermediate for cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex aromatic systems. The compound's high purity and stability ensure consistent performance in research and industrial applications, particularly in the development of organic semiconductors, liquid crystals, and fluorescent materials. Its well-defined reactivity profile allows for precise functionalization, making it a preferred choice for advanced chemical synthesis. Proper handling and storage are recommended due to its aromatic and halogenated nature.
1-Bromo-3,4-benzophenanthrene structure
Product Name:1-Bromo-3,4-benzophenanthrene
CAS No:98146-68-0
MF:C18H11Br
MW:307.183943986893
CID:2357761
PubChem ID:282417
Update Time:2025-05-23
1-Bromo-3,4-benzophenanthrene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3,4-benzophenanthrene
- 98146-68-0
- SCHEMBL1373385
- NSC-135888
- 1-bromobenzo[c]phenanthrene
- NSC135888
-
- Inchi： 1S/C18H11Br/c19-16-7-3-5-13-10-11-14-9-8-12-4-1-2-6-15(12)17(14)18(13)16/h1-11H
- InChI Key： OGXXLHPOHSGQPS-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=CC=C3C=CC4C=CC=CC=4C3=C21
Computed Properties
- Exact Mass: 306.00441Da
- Monoisotopic Mass: 306.00441Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 0Ų
1-Bromo-3,4-benzophenanthrene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019106625-1g |
1-Bromo-benzo[c]phenanthrene |
98146-68-0 | 95% | 1g |
$698.94 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1691124-1g |
1-Bromobenzo[c]phenanthrene |
98146-68-0 | 98% | 1g |
￥5628.00 | 2024-04-23 |
1-Bromo-3,4-benzophenanthrene Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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